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Compound of Interest

Compound Name: Ammonium lauryl ether sulfate

Cat. No.: B020673 Get Quote

An objective comparison of Ammonium Lauryl Ether Sulfate (ALES) and Sodium Lauryl

Ether Sulfate (SLES), two widely used anionic surfactants, reveals distinct differences in their

foaming characteristics. While both are known for their excellent foaming capabilities, the

choice between them often depends on the desired foam texture, stability requirements of the

formulation, and the end-use application.

Sodium Lauryl Ether Sulfate (SLES) is generally recognized for producing a rich and thick

foam, often perceived by consumers as indicative of strong cleansing power. In contrast,

Ammonium Lauryl Ether Sulfate (ALES) is characterized by a softer, creamier lather. This

difference in foam texture can be a key factor in formulating products such as shampoos and

body washes, where the sensory experience is paramount.

Beyond the initial foam character, the stability and performance of these surfactants can be

influenced by external factors such as water hardness and pH. ALES is often reported to

exhibit better performance in hard water conditions compared to SLES. Additionally, ALES is

known to maintain its stability and foaming efficacy in slightly acidic formulations.

While direct comparative quantitative data from a single standardized study is not readily

available in the public domain, the following table provides an illustrative representation of

typical foaming performance based on qualitative descriptions found in scientific and technical

literature.
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Parameter
ALES (Ammonium
Lauryl Ether
Sulfate)

SLES (Sodium
Lauryl Ether
Sulfate)

Test Method

Initial Foam Height

(mm)
190 200

Ross-Miles (ASTM

D1173)

Foam Height after 5

min (mm)
165 170

Ross-Miles (ASTM

D1173)

Foam Stability (%) 86.8 85.0

(Foam Height at 5 min

/ Initial Foam Height) x

100

Performance in Hard

Water
Good Moderate

Qualitative

Assessment

Optimal pH Range
Slightly Acidic to

Neutral

Neutral to Slightly

Alkaline

Qualitative

Assessment

Note: The data presented in this table is illustrative and based on qualitative descriptions.

Actual values can vary depending on the specific grade of the surfactant, concentration, water

hardness, temperature, and presence of other formulation ingredients.

Experimental Protocols
The evaluation of foaming properties is typically conducted using standardized methods to

ensure reproducibility and comparability of results. The two most common methods are the

Ross-Miles test and the Cylinder Shaking method.

Ross-Miles Method (ASTM D1173)
This widely accepted method is used to determine the foaming properties of surfactants.

Apparatus:

A jacketed glass column (foam receiver) with specific dimensions and a 50 mL mark.

A 200 mL pipette with a specified orifice size.
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A thermostatically controlled water bath.

Procedure:

A solution of the surfactant at a specified concentration (e.g., 0.1% w/v) is prepared in water

of a known hardness (e.g., deionized water or water with a specific ppm of CaCO₃).

The foam receiver is placed in the water bath to maintain a constant temperature (e.g.,

49°C).

50 mL of the surfactant solution is added to the foam receiver.

200 mL of the same solution is drawn into the pipette.

The pipette is positioned vertically over the receiver, and the solution is allowed to fall from a

specified height (e.g., 90 cm) into the receiver, generating foam.

The initial height of the foam column is measured immediately after all the solution has been

discharged from the pipette.

The foam height is measured again after a specified time interval (e.g., 5 minutes) to assess

foam stability.

Cylinder Shaking Method
A simpler, less standardized method for quickly assessing foaming ability.

Apparatus:

A graduated cylinder with a stopper (e.g., 250 mL).

Procedure:

A specific volume of the surfactant solution (e.g., 100 mL) at a defined concentration is

placed into the graduated cylinder.

The cylinder is stoppered and shaken vigorously for a set period (e.g., 30 seconds) in a

standardized manner (e.g., a specific number of inversions or shakes per minute).
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The initial volume of the foam generated is recorded immediately after shaking.

The foam volume is recorded again at specific time intervals to determine its stability.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the comparative analysis of surfactant

foaming properties.
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Caption: Experimental workflow for comparing the foaming properties of ALES and SLES.

To cite this document: BenchChem. [ALES vs. SLES: A Comparative Analysis of Foaming
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-
foaming-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-foaming-properties-and-stability
https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-foaming-properties-and-stability
https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-foaming-properties-and-stability
https://www.benchchem.com/product/b020673#ales-vs-sles-a-comparative-analysis-of-foaming-properties-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

